Cas no 1806863-30-8 (Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate
• CAS No: 1806863-30-8
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894206
• Update Time: 2025-05-03

Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)4-5(11)3(6(9)10)2-12-7(4)13(15)16/h2,6H,1H3
• InChI Key： FWDCZQGMQUCAFR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C([N+](=O)[O-])=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate

Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate (CAS No. 1806863-30-8): An Overview

Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate (CAS No. 1806863-30-8) is a versatile compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a difluoromethyl group, an iodo substituent, and a nitro group on the pyridine ring contributes to its distinctive chemical properties and biological activities.

The synthesis of Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate involves several well-documented steps, including the introduction of the difluoromethyl and iodo groups onto the pyridine ring, followed by nitration and esterification. These synthetic routes are crucial for understanding the compound's stability and reactivity, which are essential for its use in various chemical and biological applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The difluoromethyl group in Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate is particularly noteworthy for its impact on metabolic stability and bioavailability. This feature makes the compound an attractive candidate for further exploration in drug design and development.

The presence of the iodo substituent adds another layer of complexity to the molecule. Iodinated compounds are often used as radiolabeling agents in diagnostic imaging and as intermediates in the synthesis of pharmaceuticals. In the context of Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate, the iodo group may play a role in enhancing the compound's affinity for specific biological targets, thereby improving its therapeutic potential.

The nitro group is a well-known functional group that can impart various biological activities to a molecule. In this compound, the nitro group contributes to its electronic properties and reactivity, making it a valuable scaffold for the development of new drugs. Research has shown that nitro-substituted pyridines can exhibit antimicrobial, antiviral, and anticancer activities, which are areas of ongoing interest in medicinal chemistry.

The ester functionality in Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate adds further versatility to the molecule. Ester groups can be hydrolyzed under physiological conditions to release active metabolites, which is a common strategy in prodrug design. This property makes the compound suitable for use as a prodrug or as an intermediate in the synthesis of other bioactive molecules.

In terms of biological activity, preliminary studies have indicated that Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate exhibits promising inhibitory effects on specific enzymes and receptors. For example, it has shown activity against kinases involved in cancer cell proliferation and signaling pathways. These findings suggest that the compound could be further optimized for use as a targeted therapy in oncology.

Beyond its potential as a therapeutic agent, Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate also holds promise as a research tool. Its unique structure and functional groups make it an ideal candidate for studying enzyme inhibition, receptor binding, and other biological processes. Researchers can use this compound to gain insights into molecular mechanisms underlying various diseases, which can inform the development of new treatment strategies.

In conclusion, Methyl 5-(difluoromethyl)-4-iodo-2-nitropyridine-3-carboxylate (CAS No. 1806863-30-8) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of functional groups provides a robust platform for exploring new therapeutic avenues and advancing our understanding of biological systems. As research continues to uncover its full range of applications, this compound is likely to play an increasingly important role in the development of innovative pharmaceuticals.